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Compound of Interest

Compound Name: 1,2-Dibromo-1,2-dichloroethane

Cat. No.: B1202211

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a
formal risk assessment or safety training. Always consult the Safety Data Sheet (SDS) and
adhere to your institution's safety protocols before handling any chemical.

Introduction

1,2-Dibromo-1,2-dichloroethane is a halogenated hydrocarbon with the chemical formula
C2H2Br2Cl2.[1][2][3] It is a colorless to pale yellow liquid with a sweet, chloroform-like odor.[3][4]
[5] Due to its toxicity, its use is highly regulated, and extreme caution must be exercised during
handling, storage, and disposal.[3] These application notes provide a comprehensive guide to
the safe laboratory use of 1,2-Dibromo-1,2-dichloroethane.

Physicochemical and Toxicological Data

A summary of the key physical, chemical, and toxicological properties of 1,2-Dibromo-1,2-
dichloroethane is presented below.
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Property Value Reference
Molecular Formula C2H2Br2Cl2 [1112][3]
Molecular Weight 256.75 g/mol [11[2][3]
CAS Number 683-68-1 [1112][3]
Appearance Colorless to pale yellow liquid [31[5]
Odor Sweet, chloroform-like [3]
Boiling Point 195 °C [315]
Melting Point -27 °C [3]
Density 2.135 g/cm3 [3][5]
N Soluble in alcohol, ether,

Solubility [5]

acetone, and benzene.

Highly toxic if swallowed, in

contact with skin, or if inhaled.

[6] Causes skin and serious
Toxicity eye irritation.[7] May cause

respiratory irritation.[7]
Suspected of causing cancer.

[7]

Hazard Identification and Personal Protective

Equipment (PPE)

Hazard Summary:

o Acute Toxicity: Toxic if swallowed, inhaled, or in contact with skin.[7][6]

o Skin Corrosion/Irritation: Causes skin irritation and may cause chemical burns upon

prolonged contact.

o Eye Damage/Irritation: Causes serious eye irritation and possible corneal damage.
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o Respiratory Irritation: May cause irritation to the respiratory tract.[7][8]
« Carcinogenicity: May cause cancer.[7]
e Environmental Hazards: Toxic to aquatic life with long-lasting effects.[7]

Personal Protective Equipment (PPE):

PPE Specification

Chemical-resistant gloves (e.g., Viton®,
Hand Protection Barrier®). Nitrile gloves are not recommended

for prolonged contact.

Tightly fitting safety goggles and a face shield.
[°]

Eye Protection

Alab coat, full-length pants, and closed-toe
) ] shoes are mandatory.[9] For larger quantities or
Skin and Body Protection ) ) ) i
in case of a spill, a chemical-resistant apron or

suit is recommended.

All work must be conducted in a certified
chemical fume hood.[9] If a fume hood is not

Respiratory Protection available or in case of a large spill, a self-
contained breathing apparatus (SCBA) is
required.[4]

Experimental Protocols: Safe Handling and Usage
General Handling and Preparation

» Risk Assessment: Before any experiment, conduct a thorough risk assessment for the entire
procedure.

e Fume Hood: All manipulations of 1,2-Dibromo-1,2-dichloroethane must be performed
within a properly functioning chemical fume hood.[9]

o PPE: Don all required personal protective equipment as specified in Section 3.
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o Spill Kit: Ensure a spill kit appropriate for halogenated solvents is readily available.

o Emergency Equipment: Verify the location and functionality of the nearest safety shower and
eyewash station.[9]

» Avoid Incompatibilities: Keep away from strong bases, strong oxidants, and powdered metals
such as aluminum and magnesium, as it can react vigorously.[4]

Dispensing and Use in a Reaction

» Container Inspection: Before use, inspect the container for any damage or leaks.

 Inert Atmosphere: If the reaction is sensitive to air or moisture, use standard inert
atmosphere techniques (e.g., nitrogen or argon).

» Dispensing: Use a syringe or cannula for transferring small volumes. For larger volumes, use
a graduated cylinder or a dropping funnel. All transfers should be done in the fume hood.

e Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open
flames.

» Reaction Monitoring: Monitor the reaction closely for any signs of an uncontrolled exothermic
reaction.

Storage and Waste Disposal
Storage

» Store in a tightly closed, properly labeled container.[1]
o Keep in a cool, dry, and well-ventilated area.[1]
o Store away from incompatible materials.[1]

e The storage area should be a locked cabinet or a room with restricted access.

Waste Disposal
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Contaminated Materials: All materials contaminated with 1,2-Dibromo-1,2-dichloroethane
(e.g., gloves, paper towels, pipette tips) must be collected in a designated, labeled
hazardous waste container.

Liquid Waste: Collect all liquid waste containing 1,2-Dibromo-1,2-dichloroethane in a
properly labeled, sealed, and chemical-resistant waste container. Do not mix with other
waste streams unless specifically instructed to do so by your institution's environmental
health and safety office.

Disposal Regulations: Dispose of all waste in accordance with local, state, and federal
regulations.[1][10] Do not pour down the drain.[1][11]

Emergency Procedures
Spills

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, but do not do so at the risk of personal
exposure.

Containment: If it is safe to do so, contain the spill using a chemical spill kit with an
absorbent material suitable for halogenated solvents.

Cleanup: Trained personnel wearing appropriate PPE, including respiratory protection,
should perform the cleanup.

Reporting: Report the spill to your institution's safety officer.

First Aid

Inhalation: Move the affected person to fresh air immediately.[1][7] If breathing is difficult,
administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate
medical attention.[1][7]

Skin Contact: Immediately remove all contaminated clothing.[1][7] Wash the affected area
with soap and plenty of water for at least 15 minutes.[1] Seek immediate medical attention.

[1][7]
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» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[1][7] Remove contact lenses if
present and easy to do.[1][7] Seek immediate medical attention.[1][7]

e Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[1][7] Never give anything
by mouth to an unconscious person. Seek immediate medical attention.[1][12]

Visualizations
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Caption: Workflow for the safe handling of 1,2-Dibromo-1,2-dichloroethane.
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Caption: Logical flow for emergency response to an incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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